Cas no 21900-46-9 (2,3-Dimethylbenzoyl chloride)

• Product Name: 2,3-Dimethylbenzoyl chloride
• CAS No: 21900-46-9
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD00045217
• CID: 51899
• PubChem ID: 2800899
• Update Time: 2025-05-17

2,3-Dimethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylbenzoyl chloride
• 2,3-DIMETHYLBENZENE-1-CARBONYL CHLORIDE
• 2,3-DIFLUORO-4'-METHYL-1,1'-BIPHENYL
• 2,3-diMethyl chloride
• 2,3-Dimethyl-benzoylchlorid
• Benzoyl chloride,2,3-dimethyl-(6CI,7CI,8CI,9CI)
• 2,3-Dimethylbenzoylchloride
• SCHEMBL93223
• AKOS009158297
• 2,3-Dimethylbenzoyl chloride, AldrichCPR
• 2,3-DiMethyl-Benzoyl Chloride
• FT-0609707
• Benzoyl chloride, dimethyl-
• DTXSID701347600
• 21900-46-9
• WFNKMVDATNLZBX-UHFFFAOYSA-N
• 2, 3-dimethylbenzoyl chloride
• 2,3-dimethyl-1-benzenecarbonyl chloride
• PS-10786
• xylic acid chloride
• A815745
• MFCD00045217
• 2,3 dimethylbenzoyl chloride
• 2,3-dimethylbenzene-1-carbonyl chloride;
• DB-045725

• MDL： MFCD00045217
• Inchi： 1S/C9H9ClO/c1-6-4-3-5-8(7(6)2)9(10)11/h3-5H,1-2H3
• InChI Key： WFNKMVDATNLZBX-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(C)=C1C)=O

Computed Properties

• Exact Mass: 168.03400
• Monoisotopic Mass: 168.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.136
• Melting Point: 2°C
• Boiling Point: 122-124 ºC (15 mmHg)
• Flash Point: 122-124°C
• Refractive Index: 1.5550
• PSA: 17.07000
• LogP: 2.68240
• Sensitiveness: Moisture Sensitive

2,3-Dimethylbenzoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2,3-Dimethylbenzoyl chloride

Introduction to 2,3-Dimethylbenzoyl Chloride (CAS No. 21900-46-9)

2,3-Dimethylbenzoyl chloride (CAS No. 21900-46-9) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzoyl group substituted with two methyl groups at the 2 and 3 positions, and a chlorine atom attached to the carbonyl carbon. The combination of these functional groups imparts specific chemical properties that make it valuable in various synthetic processes.

The chemical formula of 2,3-Dimethylbenzoyl chloride is C₉H₉OCl. It is a colorless to pale yellow liquid with a characteristic odor. The compound is highly reactive due to the presence of the acyl chloride functional group, which readily undergoes nucleophilic acyl substitution reactions. This reactivity makes it an excellent reagent for the synthesis of amides, esters, and other derivatives.

In recent years, significant advancements in the synthesis and application of 2,3-Dimethylbenzoyl chloride have been reported in the scientific literature. One notable area of research involves its use in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 2,3-Dimethylbenzoyl chloride in the synthesis of potent anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited enhanced biological activity and improved pharmacokinetic properties compared to existing drugs.

Beyond pharmaceuticals, 2,3-Dimethylbenzoyl chloride has found applications in materials science. A recent paper in Advanced Materials explored its use in the preparation of functional polymers with tailored properties. The unique reactivity and structural flexibility of this compound allowed for the creation of polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 2,3-Dimethylbenzoyl chloride typically involves the reaction of 2,3-dimethylbenzoic acid with thionyl chloride or phosphorus pentachloride. This process is well-documented in organic chemistry literature and can be optimized for large-scale production. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

In terms of safety and handling, it is important to note that 2,3-Dimethylbenzoyl chloride is a strong electrophile and can react vigorously with water and other nucleophiles. Therefore, it should be handled with care under an inert atmosphere to prevent unwanted side reactions. Proper personal protective equipment (PPE) such as gloves, goggles, and a lab coat should be worn when working with this compound.

The environmental impact of 2,3-Dimethylbenzoyl chloride is another important consideration. While it is not classified as a hazardous waste under most regulations, proper disposal methods should be followed to minimize any potential environmental harm. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainable practices.

In conclusion, 2,3-Dimethylbenzoyl chloride (CAS No. 21900-46-9) is a valuable chemical reagent with diverse applications in pharmaceutical research, materials science, and organic synthesis. Its unique chemical properties make it an essential tool for chemists and researchers working in these fields. Ongoing research continues to uncover new uses and improvements in its synthesis and application, further solidifying its importance in modern chemistry.